Cas no 7361-42-4 (glycyl-d-threonine)

• Product Name: glycyl-d-threonine
• CAS No: 7361-42-4
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• CID: 978235
• PubChem ID: 36689030
• Update Time: 2025-04-19

glycyl-d-threonine Chemical and Physical Properties

Names and Identifiers

• glycyl-d-threonine
• GLY-D-THR
• H-GLY-D-THR-OH
• N-Glycyl-DS-threonin
• N-glycyl-DS-threonine
• G0141
• OLIFSFOFKGKIRH-WVZVXSGGSA-N
• Q27144221
• (2R,3S)-2-(2-AMINOACETAMIDO)-3-HYDROXYBUTANOIC ACID
• CHEBI:73896
• 7361-42-4
• N-(Aminoacetyl)threonine #
• A837875
• (2R,3S)-2-[(2-aminoacetyl)amino]-3-hydroxy-butanoic acid

• MDL： MFCD00067443
• Inchi： 1S/C6H12N2O4/c1-3(9)5(6(11)12)8-4(10)2-7/h3,5,9H,2,7H2,1H3,(H,8,10)(H,11,12)/t3-,5+/m0/s1
• InChI Key： OLIFSFOFKGKIRH-WVZVXSGGSA-N
• SMILES： O[C@@H](C)[C@H](C(=O)O)NC(CN)=O

Computed Properties

• Exact Mass: 176.08000
• Monoisotopic Mass: 176.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.65000
• LogP: -1.01350

glycyl-d-threonine Security Information

• WGK Germany：3